Cas no 24165-06-8 (Cyclooctene, 5,6-dibromo-)

• Product Name: Cyclooctene, 5,6-dibromo-
• CAS No: 24165-06-8
• MF: C₈H₁₂Br₂
• MW: 267.988881111145
• CID: 290678
• PubChem ID: 5383388
• Update Time: 2025-04-19

Cyclooctene, 5,6-dibromo- Chemical and Physical Properties

Names and Identifiers

• Cyclooctene, 5,6-dibromo-
• (1Z)-5,6-dibromocyclooctene
• 1,2-Dibrom-1,1,2-trideuterio-aethan
• 1,2-Dibrom-1,1,2-trideuteroethan
• 1,2-dibromo-1,1,2-trideuterio-ethane
• 1,2-Dibromoethane-d3
• 1.2-Dibrom-1.1.2-trideutero-aethan
• 1.2-Dibrom-aethan-1.1.2-d3
• 1.2-Dibromo-cis-5-cycloocten
• 5,6-Dibromcycloocten
• 5,6-Dibrom-cycloocten
• 5,6-dibromocyclooctene
• AC1L3RCU
• Ethylene-d3 dibromide
• NSC167076
• 5,6-dibromo-1-cyclooctene
• DTXSID301314437
• 24165-06-8
• NSC-167076

• Inchi： 1S/C8H12Br2/c9-7-5-3-1-2-4-6-8(7)10/h1-2,7-8H,3-6H2/b2-1-
• InChI Key： NNFZIBYWUOSNJE-UPHRSURJSA-N
• SMILES： BrC1CCC=CCCC1Br |c:4|

Computed Properties

• Exact Mass: 265.93056
• Monoisotopic Mass: 265.93058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 3.64360